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Compound of Interest

Compound Name: delta-Octalactone

Cat. No.: B1662039

Essential Safety and Handling Guide for Delta-
Octalactone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of delta-Octalactone, a common flavoring and fragrance agent. Adherence to these

procedures is critical to minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)

When handling delta-Octalactone, it is crucial to use appropriate personal protective
equipment to prevent skin and eye contact, as well as inhalation of vapors.[1][2][3] The
recommended PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[4][5] In
situations with a higher risk of splashing, a face shield should also be worn.

o Skin Protection: Chemical-resistant gloves are mandatory.[1][6] Nitrile gloves are a suitable
option.[6][7] A lab coat or other protective clothing should be worn to prevent skin exposure.

[1]3]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid
inhaling vapors.[1][3] If ventilation is inadequate or exposure limits are exceeded, a
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NIOSH/MSHA approved respirator should be used.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for delta-Octalactone, essential for safe
handling and storage.

Property Value

Molecular Weight 142.20 g/mol [1]

Boiling Point 230 °C[1]

Flash Point 110 °C (closed cup)[1][8]
Specific Gravity @20°C 0.997 - 1.002[8]

Solubilit Insoluble in water; soluble in ethanol and
olubility _
organic solvents[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of delta-
Octalactone, from receipt of the chemical to its final disposal. This workflow is designed to
minimize exposure and prevent accidents.
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Safe Handling Workflow for Delta-Octalactone

Preparation Emergency Procedures

Review Safety Data Sheet (SDS) Eye Contact: Flush with water for 15 mins Skin Contact: Wash with soap and water Inhalation: Move to fresh air

Ensure proper ventilation (fume hood)

Seek medical attention if irritation persists

Don appropriate Personal Protective Equipment (PPE)

Proceed to handling

Handling & E“;Jerimentation

Receive and inspect container

Store in a cool, dry, well-ventilated area away from incompatible materials

Use smallest practical quantity for the experiment

Spill & Waste Management

If spill occyfrs
....... 1% ]

Handle with care to avoid spills and vapor generation In case of spill, absorb with inert material (e.g., sand, vermiculite) | Store waste temporarily

Wfter experiment

v

Collect waste in a labeled, sealed container

;

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of delta-Octalactone.
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Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][4]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Keep away from heat, sparks, and open flames.[5]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

Accidental Release Measures:

In the event of a spill, ensure adequate ventilation and eliminate all ignition sources.[5]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[2][5]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the spilled material to enter drains or waterways.[2][4]
Disposal:

» Dispose of delta-Octalactone waste and contaminated materials in accordance with all
applicable local, state, and federal regulations.[5]

» Do not dispose of it in household trash or sewer systems.
o Empty containers may retain product residue and should be disposed of properly.[5]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[2]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical advice.[1][2]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms persist.[2][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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